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Cat. No.: B602669

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a validated bioanalytical method for the
quantification of Lurasidone Metabolite 14283 (ID-14283) in human plasma. Due to a lack of
publicly available inter-laboratory validation studies, this document focuses on a detailed
examination of a robust single-laboratory validated liquid chromatography-tandem mass
spectrometry (LC-MS/MS) assay. The data and protocols presented here can serve as a
benchmark for laboratories aiming to establish or compare their own assays for this active
metabolite of the atypical antipsychotic, Lurasidone.

Performance Comparison of a Validated LC-MS/MS
Assay

The following tables summarize the quantitative performance of a validated LC-MS/MS method
for the simultaneous determination of Lurasidone and its active metabolite, ID-14283, in human
plasma.[1][2]

Table 1: Linearity and Sensitivity of the LC-MS/MS Assay[1][2]
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Linear Range Correlation

Analyte LLOQ (ng/mL

L (ng/mL) Q (ngimL) Coefficient (r?)
Lurasidone 0.25-100 0.25 >0.99
Metabolite ID-14283 0.10-14.1 0.10 > 0.99

Table 2: Intra-Day and Inter-Day Precision and Accuracy for Metabolite 1D-14283[1][2]

. Spiked Intra-Day Intra-Day Inter-Day Inter-Day
Concentrati . o o
L | Concentrati Precision Accuracy Precision Accuracy
on Leve
on (ng/mL) (% CV) (%) (% CV) (%)
LLOQ QC 0.10 6.4 104.2 7.9 103.5
LQC 0.30 5.2 102.8 6.5 101.7
MQC 7.0 4.1 98.9 5.3 99.4
HQC 11.0 3.8 97.6 49 98.1

LLOQ QC: Lower Limit of Quantification Quality Control; LQC: Low Quality Control; MQC:
Medium Quality Control; HQC: High Quality Control

Table 3: Recovery and Matrix Effect for Metabolite ID-14283[1][2]

. Recovery ] Matrix Effect
Concentration Mean o Matrix Effect L
Precision (% Precision (%
Level Recovery (%) (%)
CV) CV)
LQC (0.30
85.3 4.8 98.7 3.5
ng/mL)
HQC (11.0
88.1 3.9 101.2 2.8
ng/mL)

Experimental Protocols
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The following is a detailed methodology for the validated LC-MS/MS assay for Lurasidone
Metabolite 14283.[1][2]

1. Sample Preparation: Liquid-Liquid Extraction

e To 250 pL of human plasma, add 25 pL of the internal standard working solution
(Lurasidone-d8 and ID-14283-d8).

» Vortex for 10 seconds.

e Add 100 pL of 0.1 M NaOH and vortex for another 10 seconds.
e Add 2.0 mL of tert-butyl methyl ether as the extraction solvent.
e Vortex mix for 10 minutes.

¢ Centrifuge at 4000 rpm for 5 minutes at 10°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

o Reconstitute the residue in 500 pL of the mobile phase.

e Inject 10 pL of the reconstituted sample into the LC-MS/MS system.

2. Chromatographic Conditions

e LC System: Shimadzu HPLC system

e Column: Chromolith RP-18e (100 mm x 4.6 mm, 5 um)

e Mobile Phase: 5 mM Ammonium Acetate (pH 5.0) and Acetonitrile (15:85, v/v)
e Flow Rate: 1.00 mL/min

e Column Temperature: 40°C

e Run Time: 2.5 minutes
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3. Mass Spectrometric Conditions
e Mass Spectrometer: MDS Sciex API-4000
 lonization Mode: Electrospray lonization (ESI) in positive mode
e Multiple Reaction Monitoring (MRM) Transitions:
o ID-14283: m/z 509.2 - 193.1
o ID-14283-d8 (IS): m/z 517.2 — 193.1
e |on Source Parameters:

o lon Spray Voltage: 5500 V

[e]

Temperature: 500°C

o

Gas 1 (Nebulizer Gas): 40 psi

[¢]

Gas 2 (Heater Gas): 50 psi

[¢]

Curtain Gas: 20 psi

[e]

Collision Gas: 5 psi

Visualizations

The following diagrams illustrate the signaling pathway of Lurasidone and a generalized
workflow for inter-laboratory method validation.
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Caption: Lurasidone's primary mechanism of action.
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Caption: Generalized inter-laboratory validation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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